Cas no 2648332-63-0 (4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine)

• Product Name: 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine
• CAS No: 2648332-63-0
• MF: C₈H₄Cl₂FN₃S
• MW: 264.106861114502
• CID: 5214094
• Update Time: 2025-05-19

4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine, 4,7-dichloro-6-fluoro-2-(methylthio)-
• 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine

• Inchi： 1S/C8H4Cl2FN3S/c1-15-8-13-5(9)3-2-4(11)6(10)12-7(3)14-8/h2H,1H3
• InChI Key： UGIANOBZGQZIEL-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(Cl)=C2C=C(F)C(Cl)=NC2=N1

Additional information on 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine

Introduction to 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine (CAS No. 2648332-63-0)

4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine, identified by its CAS number 2648332-63-0, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrido[2,3-d]pyrimidine class, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural features of this compound, including its chloro, fluoro, and methylsulfanyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

The synthesis and functionalization of 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing multi-step reactions that involve cyclization, halogenation, and nucleophilic substitution. The presence of multiple reactive sites in the molecule allows for diverse derivatization strategies, enabling the creation of a library of analogs with tailored pharmacological profiles.

One of the most compelling aspects of 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine is its potential as a lead compound for the development of novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising activity against various biological targets. For instance, modifications at the chloro and fluoro positions have been shown to enhance binding affinity to enzymes and receptors involved in cancer metabolism and signal transduction. These findings have spurred interest in exploring its role in addressing unmet medical needs.

Recent advancements in computational chemistry have further illuminated the mechanistic insights into how 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine interacts with biological systems. Molecular docking studies have revealed that this compound can effectively bind to ATP-binding sites in kinases and other enzymes implicated in tumor growth. The methylsulfanyl group plays a crucial role in stabilizing these interactions through hydrogen bonding and hydrophobic effects. Such insights are invaluable for designing next-generation inhibitors with improved selectivity and efficacy.

The pharmaceutical industry has taken notice of the potential of 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine, leading to several ongoing clinical trials where related compounds are being evaluated for their therapeutic efficacy. These trials aim to validate the preclinical findings and establish the safety and efficacy profiles of novel drug candidates derived from this scaffold. The results are expected to provide critical data for regulatory approval and market entry.

From a chemical biology perspective, 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine serves as an excellent model for understanding structure-activity relationships (SAR) in heterocyclic compounds. By systematically varying substituents at different positions on the core pyrido[2,3-d]pyrimidine ring, researchers can decipher how specific functional groups influence biological activity. This approach has led to the identification of key structural determinants that enhance potency while minimizing off-target effects.

The environmental impact of synthesizing and handling 4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine is also a consideration that has prompted innovation in green chemistry practices. Efforts are underway to develop more sustainable synthetic routes that reduce waste generation and minimize hazardous byproducts. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing while maintaining high standards of product quality.

In conclusion,4,7-dichloro-6-fluoro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine (CAS No. 2648332-63-0) represents a fascinating compound with significant potential in drug discovery. Its unique structural features and demonstrated biological activity make it a cornerstone for developing new therapies against challenging diseases. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of pharmaceutical innovation for years to come.